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Compound of Interest

Compound Name: (Rac)-SAR131675

Cat. No.: B15578845

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive overview of the biological activities of

SAR131675, a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor-3

(VEGFR-3). It details its mechanism of action, impact on cellular signaling, and its effects in

various preclinical models. The information presented is based on available scientific literature,

which primarily discusses SAR131675 without specifying the racemate.

Mechanism of Action
SAR131675 is an ATP-competitive inhibitor of the VEGFR-3 tyrosine kinase.[1] Its primary

mechanism involves binding to the ATP-binding pocket of the VEGFR-3 kinase domain, thereby

preventing the autophosphorylation of the receptor upon binding of its ligands, VEGF-C and

VEGF-D.[2][3] This action effectively blocks the initiation of the downstream signaling cascade

responsible for lymphangiogenesis (the formation of new lymphatic vessels).[4][5]

SAR131675 exhibits high selectivity for VEGFR-3.[3][6] It is moderately active against VEGFR-

2, with a selectivity ratio of approximately 10-fold, and shows significantly less activity against

VEGFR-1 and a wide panel of other kinases.[3][7][8] This specificity suggests that its biological

effects are primarily mediated through the inhibition of the VEGFR-3 pathway.[3]
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Data Presentation: In Vitro and Cellular Activity
The inhibitory potency of SAR131675 has been quantified in various assays, demonstrating its

efficacy at the enzymatic and cellular levels.

Table 1: In Vitro and Cellular Inhibitory Activity of SAR131675
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Assay Type
Target/Cell
Line

Ligand/Stimul
us

IC50 Value Reference(s)

Enzymatic

Assays

Kinase Activity

Recombinant

Human VEGFR-

3

ATP (30 µmol/L) 23 nM [4][7]

Kinase Activity

Recombinant

Human VEGFR-

3

- 20 nM [3]

Kinase Activity

Recombinant

Human VEGFR-

2

- 235 nM [7]

Kinase Activity

Recombinant

Human VEGFR-

1

-
>3,000 nM (>3

µM)
[1][7]

Cellular Assays

VEGFR-3

Autophosphoryla

tion

HEK cells

overexpressing

VEGFR-3

- 30-50 nM [2]

VEGFR-3

Autophosphoryla

tion

HEK cells

overexpressing

VEGFR-3

- 45 nM [3][9]

VEGFR-2

Autophosphoryla

tion

PAEC

expressing

VEGFR-2

VEGF-A ~280 nM [7]

Lymphatic Cell

Survival

Primary Human

Lymphatic Cells
VEGF-C ~20 nM [6][7]

Lymphatic Cell

Survival

Primary Human

Lymphatic Cells
VEGF-C 14 nM [1][2]
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Lymphatic Cell

Survival

Primary Human

Lymphatic Cells
VEGF-D 17 nM [1][2]

Lymphatic Cell

Survival

Primary Human

Lymphatic Cells
VEGF-A 664 nM [1][2]

Cell Migration

Human

Microvascular

Endothelial Cells

(HMVEC)

VEGF-C <30 nmol/L [2]

Cell Migration

Human

Microvascular

Endothelial Cells

(HMVEC)

VEGF-A ~100 nmol/L [2]

Erk

Phosphorylation

Human

Lymphatic

Endothelial Cells

(HLMVEC)

VEGF-C ~30 nmol/L [2][7]

Signaling Pathways and Visualization
SAR131675 primarily disrupts the VEGF-C/VEGF-D/VEGFR-3 signaling axis. Upon ligand

binding, VEGFR-3 dimerizes and undergoes autophosphorylation, activating downstream

pathways such as the MAPK/ERK pathway, which is crucial for endothelial cell proliferation and

migration.[2] SAR131675 blocks the initial autophosphorylation step.
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Caption: VEGFR-3 signaling pathway and the inhibitory action of SAR131675.

Key Biological Effects and In Vivo Data
Anti-Lymphangiogenic and Anti-Angiogenic Activity

Inhibition of Lymphangiogenesis: SAR131675 potently inhibits the proliferation and migration

of primary human lymphatic cells induced by VEGF-C and VEGF-D.[6][7] In vivo, it
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abrogates lymphangiogenesis induced by FGF2 in sponge models and impairs embryonic

vasculogenesis in zebrafish models.[2][7]

Anti-Angiogenic Effects: While more selective for VEGFR-3, SAR131675 does show

moderate activity against VEGFR-2.[3] At higher doses (e.g., 300 mg/kg), it can inhibit both

VEGFR-2 and VEGFR-3 signaling.[7] However, at 100 mg/kg, it did not induce hypertension

in rats, an adverse event often associated with VEGFR-2 inhibition, suggesting minimal in

vivo impact on VEGFR-2 at this dose.[2]

Anti-Tumoral and Anti-Metastatic Effects
SAR131675 has demonstrated significant anti-tumor and anti-metastatic activity in various

preclinical cancer models, primarily through its anti-lymphangiogenic action and modulation of

the tumor microenvironment.[3] It is not directly cytotoxic or cytostatic to a broad panel of tumor

cells.[3][6]

Table 2: Summary of In Vivo Anti-Tumor Efficacy of SAR131675

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://aacrjournals.org/mct/article/11/8/1637/91547/SAR131675-a-Potent-and-Selective-VEGFR-3-TK
https://www.selleckchem.com/products/sar131675.html
https://pubmed.ncbi.nlm.nih.gov/22584122/
https://www.selleckchem.com/products/sar131675.html
https://aacrjournals.org/mct/article/11/8/1637/91547/SAR131675-a-Potent-and-Selective-VEGFR-3-TK
https://pubmed.ncbi.nlm.nih.gov/22584122/
https://pubmed.ncbi.nlm.nih.gov/22584122/
https://www.medchemexpress.com/SAR131675.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tumor Model Animal Dose Key Findings Reference(s)

4T1 Mammary

Carcinoma
Balb/c Mice 100 mg/kg/day

- Reduced tumor

growth.-

Significantly

reduced lymph

node invasion

and lung

metastases.-

Decreased

infiltration of

Tumor-

Associated

Macrophages

(TAMs).

[1][3]

RIP1-Tag2

(Pancreatic

Neuroendocrine)

Transgenic Mice 100 mg/kg/day

- Decreased

number of

angiogenic islets

by 42%.-

Increased

survival.

[1][7]

Colorectal

Cancer Liver

Metastasis

CBA Mice 120 mg/kg/day

- Dramatically

reduced tumor

growth.- Altered

immune

composition

(reduced

immunosuppress

ive myeloid cells,

increased CD4+

T cells).

[10]

Immunomodulatory Effects
A critical aspect of SAR131675's anti-tumor activity is its ability to modulate the immune

landscape of the tumor microenvironment (TME).
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Reduction of TAMs and MDSCs: VEGFR-3 is expressed on Tumor-Associated Macrophages

(TAMs).[3] Treatment with SAR131675 significantly reduces the infiltration and aggregation

of F4/80+ TAMs in tumors.[3] It also prevents the accumulation of immunosuppressive

Myeloid-Derived Suppressor Cells (MDSCs) in the blood and spleen of tumor-bearing mice.

[11] This rebalances the TME towards a less immunosuppressive state.[10]
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Caption: The relationship between VEGFR-3 inhibition and the biological outcomes.

Effects in Diabetic Nephropathy
Beyond oncology, SAR131675 has shown therapeutic potential in chronic inflammatory

diseases. In a db/db mouse model of type 2 diabetic nephropathy, SAR131675 treatment

ameliorated dyslipidemia, albuminuria, and renal lipid accumulation.[12] It reduced lipotoxicity-

induced lymphangiogenesis, inflammation (by decreasing pro-inflammatory M1 macrophage

infiltration), and tubulointerstitial fibrosis.[5][12]
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Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing findings. Below

are summaries of key experimental protocols used to characterize SAR131675.

VEGFR-3 Kinase Activity Assay (Cell-Free)
Plate Coating: Multiwell plates are precoated with a synthetic polymer substrate, poly-Glu-

Tyr (4:1).[7]

Reaction Mixture: Recombinant human VEGFR-3 tyrosine kinase is added to wells

containing the test compound (SAR131675) at various concentrations and ATP (e.g., 30

µmol/L).

Incubation: The reaction is allowed to proceed for a specified time at room temperature to

allow for substrate phosphorylation.

Detection: The level of phosphorylation is quantified using an anti-phosphotyrosine antibody

conjugated to a reporter enzyme (e.g., HRP), followed by the addition of a detectable

substrate.

Data Analysis: IC50 values are calculated by plotting the percentage of inhibition against the

compound concentration.

Cellular Autophosphorylation Assay
Cell Culture and Transfection: Human Embryonic Kidney (HEK) cells are transiently

transfected with a plasmid encoding for human VEGFR-3.[2][4]

Compound Treatment: 24 hours post-transfection, cells are pre-treated with a phosphatase

inhibitor (e.g., orthovanadate) and then incubated with varying concentrations of SAR131675

for 30-60 minutes.[4]

Cell Lysis: Cells are lysed, and protein concentration is determined.

ELISA: VEGFR-3 phosphorylation is quantified using a sandwich ELISA. A capture antibody

specific for total VEGFR-3 is coated on a plate, followed by incubation with cell lysates. A
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detection antibody specific for phosphorylated tyrosine residues is then used for

quantification.

Analysis: Results are expressed as a percentage of the phosphorylation level in untreated

control cells to determine the IC50.

In Vivo Anti-Tumor Efficacy Workflow
The following workflow is representative of studies evaluating SAR131675 in vivo.
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Caption: A typical experimental workflow for an in vivo tumor model study.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b15578845/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-biological-effects-of-sar131675
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
SAR131675 is a highly potent and selective small-molecule inhibitor of the VEGFR-3 tyrosine

kinase. Its biological activity is characterized by robust inhibition of lymphangiogenesis, which

translates into significant anti-tumor and anti-metastatic effects in preclinical models. A key

component of its efficacy is the modulation of the tumor immune microenvironment, specifically

the reduction of immunosuppressive TAMs and MDSCs. These multifaceted effects,

demonstrated across various in vitro and in vivo systems, underscore the therapeutic potential

of targeting the VEGFR-3 pathway with selective inhibitors like SAR131675 for cancer and

certain chronic inflammatory diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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